2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C13H16FNO4S/c1-9-2-5-11(6-12(9)14)20(18,19)15(8-13(16)17)7-10-3-4-10/h2,5-6,10H,3-4,7-8H2,1H3,(H,16,17)
• InChI Key: KTYLDCKZYFILNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(CC2CC2)CC(=O)O)F
• Molecular Formula: C13H16FNO4S
• Molecular Weight: 301.34 g/mol

Description

2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid, also known as CFMSA, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications.

Mechanism of Action

2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid acts by inhibiting the activity of enzymes involved in various biological pathways. Specifically, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid inhibits the activity of dipeptidyl peptidase-4 (DPP-4), which is involved in glucose metabolism, and histone deacetylase (HDAC), which is involved in gene expression. By inhibiting these enzymes, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid can modulate various biological processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to induce apoptosis, inhibit angiogenesis, and reduce cell migration and invasion. In inflammation, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In metabolic disorders, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to improve glucose tolerance and insulin sensitivity by increasing the secretion of insulin and reducing the production of glucose by the liver.

Advantages and Limitations for Lab Experiments

2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds used in research. However, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has some limitations. It has low solubility in water, which can make it difficult to work with in some experiments. Additionally, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid research. One area of interest is the development of 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid analogs with improved solubility and potency. Another area of interest is the study of 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid in combination with other compounds for synergistic effects. Additionally, more research is needed to establish the safety and efficacy of 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid in humans. Overall, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has the potential to be a valuable therapeutic agent for various diseases, and further research is warranted to explore its full potential.

Synthesis Methods

2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid can be synthesized using a multi-step process. The first step involves the reaction of cyclopropylmethylamine with 3-fluoro-4-methylbenzenesulfonyl chloride to form the intermediate compound, 2-(cyclopropylmethylsulfonyl)-3-fluoro-4-methylbenzenamine. This intermediate is then reacted with chloroacetic acid in the presence of a base to form 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid.

Scientific Research Applications

2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. In cancer, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In metabolic disorders, 2-[Cyclopropylmethyl-(3-fluoro-4-methylphenyl)sulfonylamino]acetic acid has been shown to improve glucose tolerance and insulin sensitivity.